1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine

• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-5-yl)ethanamine
• InChI: InChI=1S/C10H13NO/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6-7H,4-5,11H2,1H3
• InChI Key: QIYXYRNFEROUBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCC2)N
• Molecular Formula: C10H13NO
• DSSTOX Substance ID: DTXSID50588045
• Molecular Weight: 163.22 g/mol
• CAS RN: 122416-42-6

Description

“1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine” is a chemical compound that belongs to the class of organic compounds known as benzofurans. It is also known as 2-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride. The molecular weight of this compound is 199.68.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. One such method involves the cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans, mediated by hypervalent iodine reagents. Another method involves the construction of a benzofuran ring through proton quantum tunneling. This method has fewer side reactions and a high yield, making it conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of “1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine” consists of a benzofuran ring attached to an ethan-1-amine group. The InChI key for this compound is XAFHIYKUBJXDCL-UHFFFAOYSA-N.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, they can undergo a unique free radical cyclization cascade to construct a complex benzofuran derivative. This is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Scientific Research Applications

Anticancer Activity

. They have emerged as important scaffolds with many biological properties. .

Fluorescent Probe for Metal Ions

. This application is particularly useful in analytical chemistry where it’s important to detect and quantify the presence of specific metal ions.

Chiral Auxiliary in Asymmetric Synthesis

. Asymmetric synthesis is a key process in the production of pharmaceuticals, where the creation of molecules with the correct chirality (or ‘handedness’) can be crucial to the effectiveness of a drug.

Ligand in Coordination Chemistry

. Ligands are ions or molecules that bind to a central metal atom to form a coordination complex. This has wide-ranging applications in areas such as catalysis, materials science, and medicine.

Synthesis of Natural Products

. .

Antimicrobial Activity

. .

Anti-inflammatory and Analgesic Activities

. .

Treatment of Vitiligo and Psoriasis

. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors in the central nervous system .

Mode of Action

This could involve modulation of neurotransmitter release, as seen with similar compounds .

Biochemical Pathways

It’s possible that it may influence pathways related to neurotransmitter release and signal transduction .

Result of Action

Based on its potential interaction with neurotransmitter systems, it could influence neuronal signaling and potentially have effects on cognition or mood .

Synthesis routes and methods

Procedure details

A mixture of 5-acetyl-2,3-dihydrobenzo[b]furan, oxime, (Preparation 3, 2.7 g, 16 mmole) in methanol (50 mL), ammonium hydroxide (5 mL) and Raney nickel (3 mL) was hydrogenated on a Parr hydrogenator (H2, 50 psi) for 2 days. The reaction mixture was filtered through Celite and the resultant filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using methanol (100%) to give the title compound (1.74 g, 70%) as a brown oil.